Cas no 887831-85-8 ((2-Chloropyridin-4-yl)methyl-carbamic acid tert-butyl ester)

• Product Name: (2-Chloropyridin-4-yl)methyl-carbamic acid tert-butyl ester
• CAS No: 887831-85-8
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• CID: 1082312
• PubChem ID: 72206705
• Update Time: 2025-06-10

(2-Chloropyridin-4-yl)methyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (2-Chloropyridin-4-yl)methyl-carbamic acid tert-butyl ester
• (2-chloro-4-pyridinyl)methyl Carbamic acid 1,1-dimethylethyl ester
• CarbaMic acid, (2-chloro-4-pyridinyl)Methyl-, 1,1-diMethylethyl ester (9CI)
• tert-butyl N-(2-chloropyridin-4-yl)-N-methylcarbamate
• (2-Chloropyridin-4-yl)methyl-carbamicacidtert-butylester
• 887831-85-8
• 2-Methyl-2-propanyl [(2-chloro-4-pyridinyl)methyl]carbamate
• CS-0038530
• MFCD09028165
• AMY29075
• DB-078213
• 4-[(Boc-amino)methyl]-2-chloropyridine
• tert-Butyl N-[(2-chloropyridin-4-yl)methyl]carbamate
• DB-120003
• SCHEMBL10163771
• A860297
• EN300-6746216
• AS-69110
• Tert-Butyl(2-chloropyridin-4-yl)methylcarbamate
• AKOS022182268
• 916210-27-0
• tert-Butyl (2-chloropyridin-4-yl)methylcarbamate
• tert-Butyl ((2-chloropyridin-4-yl)methyl)carbamate

• Inchi： 1S/C11H15ClN2O2/c1-11(2,3)16-10(15)14(4)8-5-6-13-9(12)7-8/h5-7H,1-4H3
• InChI Key： BPVBQQCXORUDNT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 242.0822054g/mol
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (2-Chloropyridin-4-yl)methyl-carbamic acid tert-butyl ester

Introduction to (2-Chloropyridin-4-yl)methyl-carbamic acid tert-butyl ester (CAS No. 887831-85-8)

(2-Chloropyridin-4-yl)methyl-carbamic acid tert-butyl ester, identified by its CAS number 887831-85-8, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a chloro substituent at the 2-position and a tert-butyl ester group at the carbamic acid moiety enhances its chemical reactivity and makes it a valuable intermediate in synthetic chemistry.

The< strong>tert-butyl ester functionality not only provides stability to the compound during storage and handling but also serves as a versatile handle for further functionalization. This characteristic is particularly useful in multi-step synthetic routes where protecting groups are employed to prevent unwanted side reactions. The< strong>methyl-carbamic acid portion of the molecule suggests potential applications in the synthesis of more complex molecules, including those with pharmacological relevance.

In recent years, there has been growing interest in pyridine derivatives due to their role as key scaffolds in the development of novel therapeutic agents. The< strong>2-chloropyridin-4-yl moiety, in particular, has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. This interaction is often modulated by subtle changes in the electronic and steric properties of the pyridine ring, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of< strong>(2-Chloropyridin-4-yl)methyl-carbamic acid tert-butyl ester is its potential use in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies that minimize side effects and improve patient outcomes. The< strong>chloro substituent on the pyridine ring can be readily modified through nucleophilic aromatic substitution reactions, allowing for the introduction of diverse functional groups that enhance binding affinity to biological targets.

The< strong>methyl-carbamic acid tert-butyl ester moiety also offers opportunities for further derivatization. For instance, hydrolysis of the ester group can yield a free carboxylic acid, which can then be coupled to other molecules via amide or ester linkages. This versatility makes< strong>(2-Chloropyridin-4-yl)methyl-carbamic acid tert-butyl ester a valuable building block in drug discovery campaigns.

Recent studies have highlighted the importance of< strong>pyridine derivatives in the development of antiviral agents. The ability of these compounds to mimic natural biomolecules and interfere with viral replication cycles makes them promising candidates for therapeutic intervention. For example, certain pyridine-based inhibitors have shown efficacy against RNA-dependent RNA polymerases (RdRp) in viruses such as influenza and hepatitis C. The< strong>2-chloropyridin-4-yl scaffold can be further functionalized to enhance binding interactions with viral proteins, leading to the development of more potent antiviral drugs.

In addition to their pharmaceutical applications,< strong>(2-Chloropyridin-4-yl)methyl-carbamic acid tert-butyl ester has potential uses in agrochemical research. Pyridine derivatives are well-known for their role as intermediates in the synthesis of pesticides and herbicides. The< strong>methyl-carbamic acid tert-butyl ester group can be incorporated into larger molecules designed to target specific enzymes or receptors involved in plant growth regulation or pest control.

The synthesis of< strong>(2-Chloropyridin-4-yl)methyl-carbamic acid tert-butyl ester typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include chlorination at the 2-position followed by carbamate formation using a suitable carbamate donor such as diisopropylethoxymethyldiazomethane or phosgene derivatives under controlled conditions. The introduction of the< strong>methyl-carbamic acid tert-butyl ester group is often achieved through nucleophilic substitution reactions or condensation reactions with appropriate carbamates.

The purity and stability of< strong>(2-Chloropyridin-4-yl)methyl-carbamic acid tert-butyl ester are critical factors that must be carefully controlled during synthesis and storage. Impurities can significantly affect its reactivity and biological activity, making it essential to employ high-purity starting materials and optimized reaction conditions. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm the identity and purity of the compound.

In conclusion, (2-Chloropyridin-4-yl)methyl-carbamic acid tert-butyl ester (CAS No. 887831-85-8) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for further derivatization and exploration in various therapeutic areas, including oncology, virology, and agrochemistry. As our understanding of biological pathways continues to grow, compounds like this will play an increasingly important role in developing innovative treatments for human diseases.